Cas no 773873-23-7 (4-(Methylsulphonyl)-2-nitrobenzyl Alcohol)

• Product Name: 4-(Methylsulphonyl)-2-nitrobenzyl Alcohol
• CAS No: 773873-23-7
• MF: C₈H₉NO₅S
• MW: 231.225761175156
• CID: 1074909
• PubChem ID: 45026863
• Update Time: 2025-09-28

4-(Methylsulphonyl)-2-nitrobenzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• [4-(Methylsulfonyl)-2-nitrophenyl]methanol
• CS-0357231
• YFB87323
• 773873-23-7
• (4-methylsulfonyl-2-nitrophenyl)methanol
• (4-(Methylsulfonyl)-2-nitrophenyl)methanol
• MFCD06203102
• 4-(Methylsulphonyl)-2-nitrobenzyl Alcohol

• MDL： MFCD06203102
• Inchi： 1S/C8H9NO5S/c1-15(13,14)7-3-2-6(5-10)8(4-7)9(11)12/h2-4,10H,5H2,1H3
• InChI Key： XDJPKTPTLIVLDS-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(CO)=C(C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 231.02014356g/mol
• Monoisotopic Mass: 231.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 109Ų

4-(Methylsulphonyl)-2-nitrobenzyl Alcohol Security Information

• HazardClass：IRRITANT